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Compound of Interest

Compound Name: 2-Bromopropionitrile

Cat. No.: B099969

For researchers and scientists in drug development, the safe handling of reactive chemical
intermediates like 2-Bromopropionitrile is paramount. This guide provides essential,
immediate safety protocols and logistical information, including detailed operational and
disposal plans, to ensure the well-being of laboratory personnel and the integrity of your
research.

Immediate Safety and Hazard Information

2-Bromopropionitrile is a flammable liquid and is harmful if swallowed, in contact with skin, or
if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.
Therefore, strict adherence to safety protocols is mandatory.

Quantitative Data Summary

A clear understanding of the physical and chemical properties of 2-Bromopropionitrile is the
first step in safe handling.
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Property Value

Molecular Formula CHsCH(Br)CN

CAS Number 19481-82-4

Molecular Weight 133.97 g/mol

Appearance Liquid

Boiling Point 68-69 °C at 50 mmHg
Density 1.55 g/mL at 25 °C

Flash Point 58 °C (136.4 °F) - closed cup

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling 2-Bromopropionitrile.
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Body Part Recommended Protection Specification/Standard

Inspect gloves prior to use.

Dispose of contaminated
Hands Chemical-resistant gloves gloves after use in accordance

with applicable laws and good

laboratory practices.

Must comply with OSHA's eye
_ and face protection regulations
Chemical safety goggles or )
Eyes/Face in 29 CFR 1910.133 or

face shield
European Standard EN166.[1]
[2]

Protective laboratory coat, )
Body To prevent skin exposure.[2][3]
gown, or smock

Recommended filter types
include type ABEK (EN14387),

NIOSH/MSHA or European low boiling organic solvent
Respiratory Standard EN 149 approved Type AX (conforming to
respirator EN371), or organic gases and

vapours filter Type A Brown
(conforming to EN14387).[1][2]

Operational Plan: Step-by-Step Handling Protocol
This section provides a detailed methodology for the safe handling of 2-Bromopropionitrile in
a laboratory setting.

1. Preparation and Engineering Controls:

o Work Area: Always handle 2-Bromopropionitrile in a well-ventilated area, preferably inside
a certified chemical fume hood.[4]

e Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1] All metal
parts of the equipment must be grounded to avoid ignition from static electricity discharge.[1]
Use only non-sparking tools.[1]
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Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been recently tested.[5][6]

Spill Kit: Have a spill kit with inert absorbent material (e.g., sand, silica gel, acid binder)
readily available.[2]

. Personal Protective Equipment (PPE) Donning:

Before entering the designated handling area, don all required PPE as specified in the table
above.

Inspect gloves for any signs of degradation or puncture before use.

. Handling the Chemical:

Avoid contact with skin and eyes, and prevent inhalation of vapor or mist.[7]

Keep the container tightly closed when not in use.[1][8]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the
handling area.[1][7]

. Storage:

Store in a cool, dry, and well-ventilated place away from heat and sources of ignition.[1]

Keep containers tightly closed.[1][8]

Store in a flammables area and keep locked up.[1][8]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[1][2]

. Disposal Plan:

Waste Collection: Collect all 2-Bromopropionitrile waste, including contaminated absorbent
material, in a designated, properly labeled hazardous waste container.[4] The label should
clearly state "Hazardous Waste" and the full chemical name.[4]
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o Professional Disposal: The primary and mandated method for the disposal of 2-
Bromopropionitrile is through a licensed hazardous waste disposal facility.[4] Do not
dispose of this chemical down the drain or in regular trash.[4]

o Container Handling: Handle uncleaned, empty containers as you would the product itself.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[1][2] Remove contact lenses if present and easy to do so.[2] Seek
immediate medical attention.[1]

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[1] Remove
all contaminated clothing and shoes immediately.[2][8] Seek immediate medical attention.[1]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][8] If not breathing, give artificial respiration.[1] Seek immediate medical
attention.[1]

e Ingestion: Do NOT induce vomiting.[1][2] Call a physician or poison control center
immediately.[1] Rinse mouth with water.[8]

» Spill: Evacuate non-essential personnel from the area.[4] Remove all sources of ignition.[1]
Absorb the spill with an inert material and collect it into a suitable, closed container for
disposal.[1][2]

Visualizing Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate the handling workflow
and the hierarchy of controls for managing risks associated with 2-Bromopropionitrile.
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Caption: Workflow for Safely Handling 2-Bromopropionitrile.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b099969?utm_src=pdf-body-img
https://www.benchchem.com/product/b099969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Hierarchy of Controls for 2-Bromopropionitrile

Elimination

(Most Effective)

Substitution

Engineering Controls

Administrative Controls

PPE
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Managing Chemical Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-bromopropionitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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